4-((1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)benzamide

• IUPAC Name: 4-[[1-[(4-fluorophenyl)methyl]-2,4-dioxoquinazolin-3-yl]methyl]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C28H22FN3O4/c29-22-13-9-20(10-14-22)17-31-25-6-2-1-5-24(25)27(34)32(28(31)35)18-19-7-11-21(12-8-19)26(33)30-16-23-4-3-15-36-23/h1-15H,16-18H2,(H,30,33)
• InChI Key: YGASNSKUGTUYJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=O)N2CC3=CC=C(C=C3)F)CC4=CC=C(C=C4)C(=O)NCC5=CC=CO5
• Molecular Formula: C28H22FN3O4
• Molecular Weight: 483.5 g/mol

Description

4-((1-(4-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C28H22FN3O4 and its molecular weight is 483.499. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

The compound has shown promise in anticancer research. Studies have demonstrated that certain derivatives of this compound exhibit potent anticancer activities. For instance, the synthesis and biological evaluation of triazolyl- and triazinyl-quinazolinediones, closely related to the given compound, revealed significant potency against human colon carcinoma HCT116 and human hepatocellular carcinoma HEP-G2 cell lines, comparable to reference drugs like staurosporin (Al-Romaizan, Ahmed, & Elfeky, 2019). Similarly, another study on 3-methylquinazolinone derivatives found them to have significant antiproliferative activities against various tumor cells, indicating their potential for anticancer drug development (Zhang et al., 2021).

Antimicrobial and Antifungal Activities

The compound's derivatives have also shown promising results in antimicrobial and antifungal applications. Synthesis of N-(4-Morpholin-3-fluorophenyl)-N-(furan-2-ylmethyl)-2- substituted phenoxypropanamide derivatives revealed good antibacterial and antifungal activities, making them potential candidates for drug development in these areas (Velupillai, Shingare, & Mane, 2015).

Imaging and Diagnostics

Additionally, certain benzamide analogs of the compound have been used in imaging applications, particularly in positron emission tomography (PET) imaging of the sigma-2 receptor status of solid tumors. These compounds show high tumor uptake and acceptable tumor/normal tissue ratios, indicating their utility in diagnostic imaging (Tu et al., 2007).